(cyclohexylmethyl)(2-phenylethyl)amine hydrochloride
Description
(cyclohexylmethyl)(2-phenylethyl)amine hydrochloride is a chemical compound with the molecular formula C15H24ClN . It is a compound that is used for scientific research .
Molecular Structure Analysis
The molecular weight of this compound is 253.81 . The SMILES representation of the molecule is Cl.C(Cc1ccccc1)NCC1CCCCC1 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The solubility of the compound in DMSO is unknown .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (cyclohexylmethyl)(2-phenylethyl)amine hydrochloride involves the reaction of cyclohexylmethylamine with 2-phenylethyl chloride in the presence of a base to form the desired product. The amine hydrochloride salt is then formed by reacting the amine with hydrochloric acid.", "Starting Materials": [ "Cyclohexylmethylamine", "2-Phenylethyl chloride", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Add cyclohexylmethylamine to a reaction flask", "Step 2: Add 2-phenylethyl chloride to the reaction flask", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction flask to initiate the reaction", "Step 4: Heat the reaction mixture to reflux for several hours", "Step 5: Allow the reaction mixture to cool and then extract the product with a suitable solvent", "Step 6: Dry the product and purify it by recrystallization", "Step 7: Dissolve the amine product in hydrochloric acid to form the amine hydrochloride salt", "Step 8: Isolate the amine hydrochloride salt by filtration or evaporation" ] } | |
| 1158616-91-1 | |
Molecular Formula |
C15H24ClN |
Molecular Weight |
253.8 |
Purity |
95 |
Origin of Product |
United States |
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